1-(1,3-Benzothiazol-2-ylmethyl)cyclopentanecarboxylic acid

• IUPAC Name: 1-(1,3-benzothiazol-2-ylmethyl)cyclopentane-1-carboxylic acid
• InChI: InChI=1S/C14H15NO2S/c16-13(17)14(7-3-4-8-14)9-12-15-10-5-1-2-6-11(10)18-12/h1-2,5-6H,3-4,7-9H2,(H,16,17)
• InChI Key: MXXBBESUIKQPCY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CC2=NC3=CC=CC=C3S2)C(=O)O
• Molecular Formula: C14H15NO2S
• Molecular Weight: 261.34 g/mol
• CAS RN: 852033-48-8

Description

1-(1,3-Benzothiazol-2-ylmethyl)cyclopentanecarboxylic acid is a chemical compound with the molecular formula C14H15NO2S and a molecular weight of 261.34. It is a product used for proteomics research.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzothiazole ring attached to a cyclopentanecarboxylic acid via a methylene bridge. The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and density, were not found in the available resources.

Scientific Research Applications

Synthetic Utility in Organic Chemistry

1-(1,3-Benzothiazol-2-ylmethyl)cyclopentanecarboxylic acid, due to its structural characteristics, finds utility in the synthesis of complex organic molecules. For instance, compounds related to benzothiazol-2-ylmethyl derivatives have been pivotal in the efficient syntheses of substituted carbazoles and cyclopent[b]indoles. This is achieved through lithiation and addition reactions with alpha,beta-unsaturated ketones and aldehydes, followed by intramolecular cyclization. Such processes highlight the role of benzothiazolylmethyl compounds in facilitating ring-closure reactions that are crucial for synthesizing polycyclic structures (Katritzky et al., 1996).

Role in Heterocyclic Chemistry

The benzothiazol-2-ylmethyl group is instrumental in the formation of novel heterocyclic compounds through cyclopalladation. Double cyclopalladation of benzothiazolyl derivatives, for example, leads to the formation of acetate-bridged products that exhibit unique topological structures, such as counterhinged molecular boxes. These findings underscore the versatility of benzothiazolylmethyl derivatives in constructing architecturally complex molecules with potential application in materials science and catalysis (B. O. and P. Steel, 1998).

Contributions to Materials Chemistry

In materials chemistry, benzothiazolylmethyl compounds serve as key intermediates in the development of fluorescent probes. These compounds are capable of emitting light in various colors, depending on the solvent and substituents attached to the benzothiazole core. Such properties are valuable for designing new materials for optical applications, including sensors and organic light-emitting diodes (Y. Bodke et al., 2013).

Enabling Complex Syntheses

The structural motif of benzothiazolylmethyl is crucial in enabling the synthesis of complex molecules, such as functionalized indolizin-3-yl-1,3-benzothiazoles. These reactions showcase the utility of benzothiazolylmethyl derivatives in constructing molecules with potential pharmaceutical relevance, thereby underscoring their importance in synthetic organic chemistry (I. Yavari et al., 2017).

Mechanism of Action

The mechanism of action of 1-(1,3-Benzothiazol-2-ylmethyl)cyclopentanecarboxylic acid is not clear from the available information. Its use in proteomics research suggests it may interact with proteins in some way.

Safety and Hazards

The safety and hazards associated with 1-(1,3-Benzothiazol-2-ylmethyl)cyclopentanecarboxylic acid are not available in the current resources. As with any chemical, appropriate safety measures should be taken when handling it.

Future Directions

The future directions for the use of 1-(1,3-Benzothiazol-2-ylmethyl)cyclopentanecarboxylic acid are not clear from the available information. Its use in proteomics research suggests it may have potential applications in the study of proteins.